Cas no 2228591-44-2 (3-amino-1-(2,3-dihydroxyphenyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-(2,3-dihydroxyphenyl)cyclobutane-1-carboxylic acid
• CAS No: 2228591-44-2
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 6196167
• PubChem ID: 165790422
• Update Time: 2025-07-17

3-amino-1-(2,3-dihydroxyphenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2,3-dihydroxyphenyl)cyclobutane-1-carboxylic acid
• EN300-1763370
• 2228591-44-2

• Inchi： 1S/C11H13NO4/c12-6-4-11(5-6,10(15)16)7-2-1-3-8(13)9(7)14/h1-3,6,13-14H,4-5,12H2,(H,15,16)
• InChI Key： BARKQNCJFQZEKF-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC=C(C=2O)O)CC(C1)N)=O

Computed Properties

• Exact Mass: 223.08445790g/mol
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 104Ų

Additional information on 3-amino-1-(2,3-dihydroxyphenyl)cyclobutane-1-carboxylic acid

Comprehensive Analysis of 3-amino-1-(2,3-dihydroxyphenyl)cyclobutane-1-carboxylic acid (CAS No. 2228591-44-2)

The compound 3-amino-1-(2,3-dihydroxyphenyl)cyclobutane-1-carboxylic acid (CAS No. 2228591-44-2) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its distinctive cyclobutane core and dihydroxyphenyl moiety, this compound exhibits potential applications in the development of novel therapeutics. Researchers are particularly interested in its role as a bioactive scaffold due to its ability to interact with various biological targets, making it a promising candidate for further investigation.

In recent years, the demand for small-molecule modulators and enzyme inhibitors has surged, driven by advancements in precision medicine. The 3-amino-1-(2,3-dihydroxyphenyl)cyclobutane-1-carboxylic acid structure aligns with this trend, as its carboxylic acid and amino functional groups offer versatile binding capabilities. This has led to increased searches for "cyclobutane derivatives in drug design" and "phenyl-based bioactive compounds," reflecting the growing interest in this chemical space.

From a synthetic perspective, the preparation of 3-amino-1-(2,3-dihydroxyphenyl)cyclobutane-1-carboxylic acid involves multi-step organic transformations, often requiring careful optimization of reaction conditions. The cyclobutane ring formation is a critical step, with methodologies such as [2+2] cycloaddition or ring-closing strategies being commonly employed. These synthetic challenges have sparked discussions in online forums and research communities, with queries like "efficient synthesis of cyclobutane carboxylic acids" becoming increasingly prevalent.

The physicochemical properties of CAS No. 2228591-44-2 are equally noteworthy. Its dihydroxyphenyl component contributes to improved solubility profiles compared to simpler aromatic systems, while the cyclobutane ring introduces conformational constraints that can enhance target selectivity. These characteristics have positioned the compound as a valuable tool in structure-activity relationship (SAR) studies, particularly in programs targeting protein-protein interactions.

In the context of current research trends, 3-amino-1-(2,3-dihydroxyphenyl)cyclobutane-1-carboxylic acid has been explored in relation to several biological pathways. Its structural features suggest potential applications in modulating oxidative stress responses and cellular signaling processes, topics that have seen exponential growth in scientific literature. This aligns with frequent search terms such as "polyphenol derivatives for health applications" and "amino acid-based therapeutic agents," indicating strong public and academic interest.

Quality control and analytical characterization of CAS No. 2228591-44-2 present specific challenges due to its multiple functional groups. Advanced techniques including HPLC-MS and NMR spectroscopy are typically required to verify purity and structural integrity. The compound's stability under various conditions has become a subject of investigation, with researchers seeking information on "storage conditions for sensitive carboxylic acids" and "analytical methods for amino-substituted cyclobutanes."

Looking forward, the potential applications of 3-amino-1-(2,3-dihydroxyphenyl)cyclobutane-1-carboxylic acid continue to expand. Its unique combination of a constrained cyclobutane scaffold with catechol-like functionality makes it particularly interesting for development of metal-chelating agents and multifunctional pharmacophores. These applications correspond with emerging search trends focusing on "next-generation chelation therapy" and "multi-target drug design strategies."

From a commercial perspective, the availability of CAS No. 2228591-44-2 remains limited to specialized suppliers, reflecting both its novelty and the technical challenges associated with its synthesis. This scarcity has led to increased inquiries about "custom synthesis of complex cyclobutane derivatives" and "scalable routes to amino acid-functionalized aromatics," highlighting the need for improved production methodologies.

In conclusion, 3-amino-1-(2,3-dihydroxyphenyl)cyclobutane-1-carboxylic acid represents an intriguing case study in modern medicinal chemistry. Its structural complexity, combined with its potential biological relevance, positions it as a compound of significant interest for both academic and industrial researchers. As the scientific community continues to explore novel heterocyclic systems and polyfunctional building blocks, compounds like this will undoubtedly play an important role in advancing therapeutic innovation.